![molecular formula C15H10N2O4S B3300767 2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid CAS No. 904818-85-5](/img/structure/B3300767.png)
2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid
Overview
Description
2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid, also known as HTQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. HTQ belongs to the family of quinoxaline derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The exact mechanism of action of 2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway. This compound has been shown to inhibit the activation of NF-κB and MAPKs, which are involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exert its biological effects by interacting with various cellular targets, including enzymes and receptors. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been found to bind to the estrogen receptor and inhibit the growth of estrogen-dependent breast cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid in lab experiments is its relatively low toxicity compared to other quinoxaline derivatives. However, one limitation is that this compound may exhibit variable solubility in different solvents, which can affect its bioactivity and limit its use in certain assays.
Future Directions
There are several potential future directions for research on 2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another direction is the investigation of the molecular targets and signaling pathways involved in the biological effects of this compound. Additionally, the synthesis of this compound analogues with improved bioactivity and selectivity could lead to the discovery of new therapeutic agents.
Scientific Research Applications
2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce oxidative stress by increasing the levels of antioxidant enzymes. In addition, this compound has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways.
properties
IUPAC Name |
2-[(Z)-2-hydroxy-2-thiophen-2-ylethenyl]-3-oxo-4H-quinoxaline-6-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O4S/c18-12(13-2-1-5-22-13)7-11-14(19)17-10-6-8(15(20)21)3-4-9(10)16-11/h1-7,18H,(H,17,19)(H,20,21)/b12-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXPHPCMWERRUJO-GHXNOFRVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=CC2=NC3=C(C=C(C=C3)C(=O)O)NC2=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C(=C/C2=NC3=C(C=C(C=C3)C(=O)O)NC2=O)/O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60694368 | |
Record name | 3-Oxo-2-[2-oxo-2-(thiophen-2-yl)ethylidene]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60694368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
904818-85-5 | |
Record name | 3-Oxo-2-[2-oxo-2-(thiophen-2-yl)ethylidene]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60694368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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